Cas no 2877649-18-6 (1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877649-18-6
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 5307790
• PubChem ID: 165431388
• Update Time: 2025-07-20

1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6830-7561
• AKOS040887583
• 2877649-18-6
• 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide

• Inchi： 1S/C17H27N5O2/c1-21(2)15-5-8-18-17(20-15)22-9-3-4-13(12-22)16(23)19-14-6-10-24-11-7-14/h5,8,13-14H,3-4,6-7,9-12H2,1-2H3,(H,19,23)
• InChI Key： KCHCISJOPDXVIA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(C1CN(C2N=CC=C(N(C)C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 333.21647512g/mol
• Monoisotopic Mass: 333.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Overview of 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877649-18-6)

The compound 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877649-18-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a piperidine-carboxamide moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its dimethylamino and oxan-4-yl functional groups, which are known to enhance bioavailability and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide aligns with this trend, as its structural features suggest potential utility in modulating signaling pathways implicated in various diseases. For instance, its pyrimidine scaffold is a common pharmacophore in FDA-approved drugs, underscoring its relevance in modern drug design.

The synthesis and characterization of 2877649-18-6 require meticulous attention to detail, given the complexity of its molecular architecture. Chemists often employ advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry to confirm its purity and identity. Additionally, computational modeling studies have been conducted to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a critical step in preclinical development. These studies highlight the compound's favorable lipophilicity and solubility, which are essential for oral bioavailability.

From a commercial perspective, 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide is available through select chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2877649-18-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's growing popularity is reflected in the increasing number of patent filings and scientific publications referencing its use, particularly in the context of kinase inhibition and cancer therapeutics.

One of the most frequently asked questions about 2877649-18-6 pertains to its potential therapeutic applications. While preclinical data is still emerging, early studies suggest its efficacy in modulating protein-protein interactions and allosteric sites, which are hot topics in drug discovery. Another common query revolves around its stability and storage conditions, which are crucial for maintaining its integrity during experimental workflows. Proper handling under inert atmospheres and low-temperature storage is recommended to prevent degradation.

In conclusion, 1-[4-(dimethylamino)pyrimidin-2-yl]-N-(oxan-4-yl)piperidine-3-carboxamide represents a compelling area of research with broad implications for medicinal chemistry and pharmacology. Its structural complexity, combined with its potential biological activity, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation therapeutics.